1-Ethyl-5-oxopyrrolidine-3-carboxamide
Description
1-Ethyl-5-oxopyrrolidine-3-carboxamide, otherwise known as EOPC, is a synthetic compound that has been studied for its potential applications in a variety of scientific research areas. EOPC is a member of the pyrrolidine family and is composed of an ethyl group, an oxo group, and a carboxamide group. This compound has been studied for its potential applications in biochemistry, physiology, and pharmacology.
Scientific Research Applications
Synthesis Methodologies
- One-Pot Synthesis Approach : A one-pot base-mediated synthesis method for 5-oxopyrrolidine-2-carboxamides, closely related to 1-Ethyl-5-oxopyrrolidine-3-carboxamide, was developed using a tandem Ugi condensation and intramolecular substitution at room temperature, providing a streamlined synthetic route (Zeng, Wang, Wu, & Ding, 2013).
Biological and Pharmacological Activities
Antiradical and Anti-inflammatory Activities : Ethyl-2-amino-1-benzamido-4-oxo-5-(2-oxo-2-arylethylidene)pyrrolidine-3-carboxylates, structurally similar to 1-Ethyl-5-oxopyrrolidine-3-carboxamide, demonstrated significant antiradical activity and anti-inflammatory effects, surpassing reference drugs in certain assays (Zykova et al., 2016).
Antioxidant Properties : Derivatives of 1-(5-chloro-2-hydroxyphenyl)-5-oxopyrrolidine-3-carboxylic acid, which are structurally related, exhibited potent antioxidant activity, with some derivatives surpassing ascorbic acid in effectiveness (Tumosienė et al., 2019).
Potential in Alzheimer's Disease Treatment : Oxopyrrolidine derivatives, akin to 1-Ethyl-5-oxopyrrolidine-3-carboxamide, showed promising activity against acetyl cholinesterase and amyloid β 42 protein, key targets in Alzheimer's disease therapy (Mohamed et al., 2018).
Crystallography and Structural Analysis
- Molecular Conformation Study : The study of solvated 1-(4-methoxybenzenesulfonyl)-5-oxo-pyrrolidine-2-carboxamide, a compound related to 1-Ethyl-5-oxopyrrolidine-3-carboxamide, revealed insights into its molecular conformation and crystal structure, contributing to the understanding of similar compounds' properties (Banerjee et al., 2002).
Miscellaneous Applications
- Chemical Reactivity and Electronic Structure : A carboxamide derivative structurally similar to 1-Ethyl-5-oxopyrrolidine-3-carboxamide was analyzed using electronic structure approaches, providing insights into its chemical reactivity and electronic properties, which are pertinent to understanding the broader class of such compounds (Al-Otaibi et al., 2022).
properties
IUPAC Name |
1-ethyl-5-oxopyrrolidine-3-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12N2O2/c1-2-9-4-5(7(8)11)3-6(9)10/h5H,2-4H2,1H3,(H2,8,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TWJSDJTWVVOXRT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CC(CC1=O)C(=O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001009023 |
Source
|
| Record name | 1-Ethyl-5-oxopyrrolidine-3-carboximidic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001009023 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
156.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Ethyl-5-oxopyrrolidine-3-carboxamide | |
CAS RN |
89852-01-7 |
Source
|
| Record name | 1-Ethyl-5-oxopyrrolidine-3-carboximidic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001009023 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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